Cas no 515815-38-0 (Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-)

Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)- structure
515815-38-0 structure
Product Name:Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-
CAS No:515815-38-0
MF:C15H22O3
MW:250.333384990692
CID:1571813
Update Time:2024-08-24

Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-hydroxy-3,5-bis(1-methylethyl)-
    • Inchi: 1S/C15H22O3/c1-9(2)12-7-11(5-6-14(16)17)8-13(10(3)4)15(12)18/h7-10,18H,5-6H2,1-4H3,(H,16,17)
    • InChI Key: SHZKJFVJRYMJGN-UHFFFAOYSA-N
    • SMILES: C1(CCC(O)=O)=CC(C(C)C)=C(O)C(C(C)C)=C1

Computed Properties

  • Exact Mass: 250.15696

Experimental Properties

  • Density: 1.079±0.06 g/cm3(Predicted)
  • Boiling Point: 377.3±37.0 °C(Predicted)
  • PSA: 57.53
  • pka: 4.78±0.10(Predicted)
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